Cas no 1261447-45-3 (3-Chloro-2-(4-(trifluoromethoxy)phenyl)isonicotinic acid)

• Product Name: 3-Chloro-2-(4-(trifluoromethoxy)phenyl)isonicotinic acid
• CAS No: 1261447-45-3
• MF: C₁₃H₇ClF₃NO₃
• MW: 317.647793054581
• CID: 4988143
• Update Time: 2025-10-29

3-Chloro-2-(4-(trifluoromethoxy)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(4-(trifluoromethoxy)phenyl)isonicotinic acid

• Inchi： 1S/C13H7ClF3NO3/c14-10-9(12(19)20)5-6-18-11(10)7-1-3-8(4-2-7)21-13(15,16)17/h1-6H,(H,19,20)
• InChI Key： GKFHMFXKAIFCDB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CN=C1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• XLogP3: 3.8
• Topological Polar Surface Area: 59.4

Additional information on 3-Chloro-2-(4-(trifluoromethoxy)phenyl)isonicotinic acid

3-Chloro-2-(4-(trifluoromethoxy)phenyl)isonicotinic Acid: A Comprehensive Overview

The compound 3-Chloro-2-(4-(trifluoromethoxy)phenyl)isonicotinic acid, identified by the CAS number 1261447-45-3, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities. In this article, we will delve into its properties, applications, and the latest research findings surrounding this intriguing molecule.

3-Chloro-2-(4-(trifluoromethoxy)phenyl)isonicotinic acid is characterized by its isoquinoline skeleton, which serves as a versatile platform for various chemical modifications. The presence of a trifluoromethoxy group on the phenyl ring introduces electronic effects that enhance the compound's stability and reactivity. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of anticancer agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for further preclinical evaluation.

The synthesis of 1261447-45-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the isoquinoline core, followed by functionalization with the trifluoromethoxy group and subsequent chlorination. These steps are meticulously optimized to ensure high yields and purity, which are critical for downstream applications. The development of efficient synthetic routes has been a focal point of recent research, with several groups reporting novel methodologies that reduce reaction times and improve atom economy.

In terms of pharmacokinetics, 3-Chloro-2-(4-(trifluoromethoxy)phenyl)isonicotinic acid has shown favorable absorption profiles in preclinical models. Studies conducted in rodents indicate that the compound achieves significant plasma concentrations following oral administration, suggesting good bioavailability. Additionally, its metabolic stability has been evaluated using liver microsomes from multiple species, revealing minimal susceptibility to phase I and phase II metabolism. These findings underscore its potential as an orally active drug candidate.

One of the most exciting developments involving this compound is its application in targeted therapy for neurodegenerative diseases. Recent research has identified that 1261447-45-3 can modulate key signaling pathways involved in Alzheimer's disease progression. Specifically, it has been shown to inhibit amyloid-beta aggregation and reduce neuroinflammation in vitro. These effects are attributed to its ability to interact with specific receptors and enzymes associated with pathological processes in the brain.

Moreover, 3-Chloro-2-(4-(trifluoromethoxy)phenyl)isonicotinic acid has demonstrated remarkable photostability, making it an attractive candidate for use in optoelectronic materials. Its ability to emit fluorescence under UV irradiation has led to exploratory studies in sensor technology and imaging applications. Researchers have successfully incorporated this compound into polymer matrices to create responsive materials that can detect environmental changes such as pH variations or metal ion concentrations.

Looking ahead, ongoing research is focused on enhancing the therapeutic index of 1261447-45-3 through structural modifications. By introducing additional functional groups or altering the substituent pattern on the phenyl ring, scientists aim to improve both efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice.

In conclusion, 3-Chloro-2-(4-(trifluoromethoxy)phenyl)isonicotinic acid (CAS No: 1261447-45-3) stands at the forefront of modern chemical innovation due to its diverse applications and robust biological activity. As research continues to uncover new facets of its potential, this compound is poised to make significant contributions across multiple scientific disciplines.